2,3-Difluoro-6-(methylthio)benzoic acid

• IUPAC Name: 2,3-difluoro-6-methylsulfanylbenzoic acid
• InChI: InChI=1S/C8H6F2O2S/c1-13-5-3-2-4(9)7(10)6(5)8(11)12/h2-3H,1H3,(H,11,12)
• InChI Key: LIMXUGVPRKTTCV-UHFFFAOYSA-N
• Canonical SMILES: CSC1=C(C(=C(C=C1)F)F)C(=O)O
• Molecular Formula: C8H6F2O2S
• Molecular Weight: 204.20 g/mol

Description

2,3-Difluoro-6-(methylthio)benzoic acid is a chemical compound with the molecular formula C8H6F2O2S. It has a molecular weight of 204.2. The compound is solid in its physical form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H6F2O2S/c1-13-5-3-2-4(9)7(10)6(5)8(11)12/h2-3H,1H3,(H,11,12). This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.

Physical And Chemical Properties Analysis

This compound is a solid compound. More specific physical and chemical properties such as melting point, boiling point, and density were not found in the retrieved data.

Scientific Research Applications

2,3-Difluoro-6-(methylthio)benzoic acid has been studied for its potential applications in a variety of scientific fields. It has been used as an inhibitor of enzymes, such as cyclooxygenase-1 and cyclooxygenase-2, which are involved in the production of prostaglandins. This compound has also been studied for its potential to inhibit the growth of certain types of cancer cells, such as human colon cancer cells. Additionally, it has been studied as a potential treatment for inflammatory diseases, such as rheumatoid arthritis.

Mechanism of Action

The mechanism of action of 2,3-Difluoro-6-(methylthio)benzoic acid is not fully understood, however, it is believed to work by inhibiting the activity of cyclooxygenase enzymes. These enzymes are responsible for the production of prostaglandins, which are involved in the regulation of inflammation and pain. By inhibiting the activity of these enzymes, this compound is thought to reduce the production of prostaglandins, which in turn reduces inflammation and pain.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that this compound is able to inhibit the activity of cyclooxygenase enzymes, which are responsible for the production of prostaglandins. This inhibition leads to a decrease in the production of prostaglandins, which in turn leads to a reduction in inflammation and pain. Additionally, this compound has been shown to inhibit the growth of certain types of cancer cells, such as human colon cancer cells.

Advantages and Limitations for Lab Experiments

The main advantage of using 2,3-Difluoro-6-(methylthio)benzoic acid in laboratory experiments is that it is a relatively inexpensive and easy to synthesize compound. Additionally, it is a relatively stable compound, with a melting point of 184-186°C, which makes it suitable for use in a variety of laboratory experiments. The main limitation of using this compound in laboratory experiments is that it is not very soluble in water, which can limit its use in certain types of experiments.

Future Directions

There are a number of potential future directions for research into 2,3-Difluoro-6-(methylthio)benzoic acid. These include further studies into its potential to inhibit the growth of cancer cells, as well as its potential to treat inflammatory diseases such as rheumatoid arthritis. Additionally, further studies into its mechanism of action could help to elucidate the exact mechanism by which it inhibits the activity of cyclooxygenase enzymes. Finally, further studies into its potential applications in other areas, such as drug delivery, could lead to new and innovative uses for this compound.

Synthesis Methods

2,3-Difluoro-6-(methylthio)benzoic acid can be synthesized by reacting 2,3-difluorobenzoic acid with a methylthiol group in the presence of a base such as potassium carbonate. The reaction is carried out in an inert atmosphere such as nitrogen or argon, and is heated to a temperature of 180-200°C. The reaction is completed in approximately 3-4 hours, and yields a white crystalline solid that is then purified by recrystallization.